![molecular formula C19H16BrNO3 B5035357 5-(4-bromophenyl)-N-(2-hydroxy-4,5-dimethylphenyl)-2-furamide](/img/structure/B5035357.png)
5-(4-bromophenyl)-N-(2-hydroxy-4,5-dimethylphenyl)-2-furamide
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Overview
Description
5-(4-bromophenyl)-N-(2-hydroxy-4,5-dimethylphenyl)-2-furamide, commonly known as BDF-8638, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BDF-8638 belongs to the class of furan derivatives, and its molecular formula is C19H18BrNO3. In
Mechanism of Action
The mechanism of action of BDF-8638 is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. In cancer cells, BDF-8638 has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival (Li et al., 2018). In neurology, BDF-8638 has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine (Liu et al., 2019).
Biochemical and Physiological Effects:
BDF-8638 has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, BDF-8638 has been shown to induce apoptosis and cell cycle arrest, leading to reduced cell proliferation and tumor growth (Li et al., 2018). In neurology, BDF-8638 has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease (Liu et al., 2019). In pharmacology, BDF-8638 has been shown to have anti-inflammatory and analgesic effects, possibly through the inhibition of prostaglandin synthesis (Liu et al., 2019).
Advantages and Limitations for Lab Experiments
BDF-8638 has several advantages and limitations for lab experiments. One advantage is its relatively simple synthesis method, which allows for easy production and purification of the compound. Another advantage is its potential therapeutic properties in various scientific fields, which make it a promising candidate for further research. One limitation is the lack of knowledge about its mechanism of action, which makes it difficult to optimize its therapeutic potential. Another limitation is the need for further studies to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for research on BDF-8638. One direction is to further investigate its mechanism of action and optimize its therapeutic potential in cancer research, neurology, and pharmacology. Another direction is to study its safety and efficacy in animal models and clinical trials. Additionally, BDF-8638 could be used as a starting point for the development of new furan derivatives with improved properties and specificity for certain targets.
Conclusion:
In conclusion, BDF-8638 is a promising chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on BDF-8638 could lead to the development of new treatments for cancer, neurodegenerative diseases, and inflammatory disorders.
Synthesis Methods
The synthesis of BDF-8638 involves several steps, including the reaction of 2,4-dimethylphenol with 4-bromobenzoyl chloride, followed by the reaction of the resulting compound with furfurylamine. The final product is obtained after purification and recrystallization. The synthesis of BDF-8638 has been described in detail in a scientific paper published by Li et al. (2018).
Scientific Research Applications
BDF-8638 has been studied for its potential therapeutic properties in various scientific fields, including cancer research, neurology, and pharmacology. In cancer research, BDF-8638 has been shown to inhibit the growth of tumor cells by inducing apoptosis and cell cycle arrest (Li et al., 2018). In neurology, BDF-8638 has been studied for its neuroprotective effects and potential use in the treatment of Alzheimer's disease (Liu et al., 2019). In pharmacology, BDF-8638 has been shown to have anti-inflammatory and analgesic properties (Liu et al., 2019).
Properties
IUPAC Name |
5-(4-bromophenyl)-N-(2-hydroxy-4,5-dimethylphenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrNO3/c1-11-9-15(16(22)10-12(11)2)21-19(23)18-8-7-17(24-18)13-3-5-14(20)6-4-13/h3-10,22H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFIDWLTWYNFKJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)O)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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